Cas no 2138509-17-6 (3-(2,2-difluoroacetyl)-1-oxaspiro4.4nonan-4-one)
3-(2,2-difluoroacetyl)-1-oxaspiro4.4nonan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,2-difluoroacetyl)-1-oxaspiro4.4nonan-4-one
- EN300-1128065
- 3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one
- 2138509-17-6
-
- Inchi: 1S/C10H12F2O3/c11-9(12)7(13)6-5-15-10(8(6)14)3-1-2-4-10/h6,9H,1-5H2
- InChI Key: VXEDINQOHHNHPM-UHFFFAOYSA-N
- SMILES: FC(C(C1COC2(C1=O)CCCC2)=O)F
Computed Properties
- Exact Mass: 218.07545056g/mol
- Monoisotopic Mass: 218.07545056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
3-(2,2-difluoroacetyl)-1-oxaspiro4.4nonan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1128065-0.05g |
3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one |
2138509-17-6 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1128065-0.1g |
3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one |
2138509-17-6 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1128065-0.25g |
3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one |
2138509-17-6 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1128065-0.5g |
3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one |
2138509-17-6 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1128065-1.0g |
3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one |
2138509-17-6 | 1g |
$1442.0 | 2023-06-09 | ||
| Enamine | EN300-1128065-2.5g |
3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one |
2138509-17-6 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1128065-5.0g |
3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one |
2138509-17-6 | 5g |
$4184.0 | 2023-06-09 | ||
| Enamine | EN300-1128065-10.0g |
3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one |
2138509-17-6 | 10g |
$6205.0 | 2023-06-09 | ||
| Enamine | EN300-1128065-1g |
3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one |
2138509-17-6 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1128065-5g |
3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one |
2138509-17-6 | 95% | 5g |
$3065.0 | 2023-10-26 |
3-(2,2-difluoroacetyl)-1-oxaspiro4.4nonan-4-one Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 3-(2,2-difluoroacetyl)-1-oxaspiro4.4nonan-4-one
Introduction to 3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one (CAS No. 2138509-17-6)
3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one, with the CAS number 2138509-17-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of difluoroacetyl and oxaspiro moieties, which contribute to its distinct chemical and biological properties.
The chemical structure of 3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one consists of a nine-membered spirocyclic ring with an oxygen atom at the spiro junction, forming a 1-oxaspiro[4.4]nonan ring. The difluoroacetyl group attached to the spirocyclic structure adds fluorine atoms, which are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity.
Recent studies have highlighted the potential of 3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one in various therapeutic applications. One notable area of research is its use as a potential inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity in vitro, suggesting its potential as a lead compound for further drug development.
In addition to its enzymatic inhibition properties, 3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one has also shown promise in preclinical studies for its anti-inflammatory effects. A 2020 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound significantly reduced inflammation markers in animal models of inflammatory diseases. The authors attributed this effect to the compound's ability to modulate signaling pathways involved in inflammation.
The pharmacokinetic profile of 3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one has been extensively studied to understand its behavior in biological systems. Research conducted by a team at the University of California revealed that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for oral administration in therapeutic applications.
Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicological studies on 3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further extensive safety evaluations are necessary before advancing to clinical trials.
The synthesis of 3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving a series of well-defined steps, including the formation of the spirocyclic core and the introduction of the difluoroacetyl group. This synthetic method provides a scalable and cost-effective approach for producing the compound on a larger scale.
In conclusion, 3-(2,2-difluoroacetyl)-1-oxaspiro[4.4]nonan-4-one (CAS No. 2138509-17-6) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and potential applications in treating various diseases.
2138509-17-6 (3-(2,2-difluoroacetyl)-1-oxaspiro4.4nonan-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)